Cas no 5616-20-6 (2-(carbamoylamino)-2-phenylacetic Acid)

• Product Name: 2-(carbamoylamino)-2-phenylacetic Acid
• CAS No: 5616-20-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1596598
• PubChem ID: 4525385
• Update Time: 2025-04-21

2-(carbamoylamino)-2-phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(carbamoylamino)-2-phenylacetic Acid
• [(aminocarbonyl)amino](phenyl)acetic acid
• AC1NBYIO
• AC1Q4ZUA
• SureCN7471144
• Oprea1_809084
• CTK8F2279
• corresponding carbamoyl amino acid
• MolPort-002-471-898
• (AMINOCARBONYL)AMINO](PHENYL)ACETIC ACID
• N-carbamoyl-2-phenylglycine
• 2-Phenyl-2-ureidoaceticacid
• SCHEMBL7471144
• 5616-20-6
• 2-Phenyl-2-ureidoacetic acid
• EN300-26540
• AKOS000263888
• Z223639260
• AKOS016900033
• N-carbamoyl-alpha-phenylglycine
• CS-0243551
• G45222
• 82264-50-4
• GIOUOHDKHHZWIQ-UHFFFAOYSA-N
• DTXSID30403944

• Inchi： 1S/C9H10N2O3/c10-9(14)11-7(8(12)13)6-4-2-1-3-5-6/h1-5,7H,(H,12,13)(H3,10,11,14)
• InChI Key： GIOUOHDKHHZWIQ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)NC(N)=O)=O

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.35g/cm3
• Boiling Point: 388.6ºC at 760 mmHg
• Flash Point: 188.8ºC
• Refractive Index: 1.599
• PSA: 92.42
• LogP: 1.38530